![molecular formula C13H14FN3O2 B2939732 3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione CAS No. 1500632-52-9](/img/structure/B2939732.png)
3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
Overview
Description
The compound “3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione” is a spiro compound, which is a type of compound that has two molecular rings sharing a single atom . The spiro[4.4]nonane moiety is predominant in most biologically active natural products owing to its exceptional characteristics .
Scientific Research Applications
I have conducted a search for the scientific research applications of “3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione”, but unfortunately, there seems to be limited information available on specific applications for this compound in open sources. The compound is mentioned as a biochemical for proteomics research , which suggests it may be used in the study of proteins and their functions.
Future Directions
The future directions for research on “3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione” could include further studies on its synthesis, properties, and potential applications. For example, new spiro[cycloalkane-pyridazinone] derivatives with favorable Fsp3 character have been synthesized and may be useful in various drug discovery projects .
Mechanism of Action
Target of Action
The primary target of 3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is related to its anticonvulsant activity . .
Mode of Action
It is suggested that the compound’s anticonvulsant activity is enhanced by the incorporation of fluoro or trifluoromethyl substituents
Biochemical Pathways
The specific biochemical pathways affected by 3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4Given its anticonvulsant activity, it may be inferred that it interacts with pathways related to neuronal excitability .
Result of Action
The compound has been tested for its anticonvulsant activity in the maximal electroshock (MES) and subcutaneous metrazole (sc.Met) tests . The most active were N-benzyl derivatives with fluoro and trifluoromethyl substituents . .
properties
IUPAC Name |
3-[(4-fluorophenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O2/c14-10-3-1-9(2-4-10)7-17-11(18)13(16-12(17)19)5-6-15-8-13/h1-4,15H,5-8H2,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTSMHBVKXQWVQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorobenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide](/img/structure/B2939659.png)
![N-Methyl-N-[(6-methylpyridin-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide](/img/structure/B2939660.png)
![3-methoxy-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)propanamide](/img/structure/B2939670.png)
![2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B2939672.png)